Cas no 1261235-76-0 ((R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol)

• Product Name: (R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol
• CAS No: 1261235-76-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 2164754
• Update Time: 2025-07-20

(R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-fluoro-benzyl)-pyrrolidin-3-ol
• (R)-1-(2-fluorobenzyl)pyrrolidin-3-ol
• (3R)-1-[(2-fluorophenyl)methyl]pyrrolidin-3-ol
• (R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol

• Inchi： 1S/C11H14FNO/c12-11-4-2-1-3-9(11)7-13-6-5-10(14)8-13/h1-4,10,14H,5-8H2/t10-/m1/s1
• InChI Key： SSHJXUNSHLAVKH-SNVBAGLBSA-N
• SMILES： FC1C=CC=CC=1CN1CC[C@H](C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 291.0±30.0 °C at 760 mmHg
• Flash Point: 129.8±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol

Introduction to (R)-1-(2-Fluorobenzyl)-pyrrolidin-3-ol (CAS No. 1261235-76-0)

(R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261235-76-0, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a fluorobenzyl group and a pyrrolidine core makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's stereochemistry, specifically the (R) configuration, plays a crucial role in its biological activity. In recent years, there has been growing interest in chiral compounds due to their enhanced selectivity and efficacy in drug development. (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) exemplifies this trend, as its specific stereoisomer has shown promising results in preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of drugs. The 2-fluorobenzyl moiety in (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) contributes to its metabolic stability and binding affinity, making it an attractive candidate for further investigation. Studies have demonstrated that fluorine atoms can increase the lipophilicity of molecules, thereby improving their absorption and distribution within the body.

In the context of drug discovery, (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its pyrrolidine core is a common scaffold in many bioactive compounds, particularly those targeting central nervous system disorders. The combination of the fluorobenzyl group and the pyrrolidine ring provides a unique framework for designing molecules with improved pharmacological profiles.

One of the most compelling aspects of (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) is its potential application in the treatment of neurological disorders. Preliminary research suggests that this compound may interact with specific neurotransmitter receptors, offering a new avenue for developing treatments for conditions such as depression and anxiety. The precise stereochemistry of the (R) configuration ensures that interactions with biological targets are highly specific, reducing the likelihood of off-target effects.

The synthesis of (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired stereocenter. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards.

The compound's structural features make it a valuable building block for further derivatization. Researchers have explored various modifications to the fluorobenzyl group and the pyrrolidine ring to develop analogs with enhanced biological activity. These derivatives have shown promise in both preclinical and clinical trials, underscoring the importance of (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol) as a starting material for drug development.

In conclusion, (R-1-(2-Fluorobenzyl)-pyrrolidin-3-ol), with its CAS number 1261235-76-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural properties, combined with its potential therapeutic applications, make it a compelling subject of study. As research continues to uncover new insights into its biological activity, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.